Cas no 155480-51-6 (methyl (3S,4S)-4-amino-3-hydroxy-5-phenylpentanoate)
methyl (3S,4S)-4-amino-3-hydroxy-5-phenylpentanoate Chemical and Physical Properties
Names and Identifiers
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- L-threo-Pentonic acid, 4-amino-2,4,5-trideoxy-5-phenyl-, methyl ester
- methyl (3S,4S)-4-amino-3-hydroxy-5-phenylpentanoate
- Methyl 4-amino-2,4,5-trideoxy-5-phenyl-L-threo-pentonate
- DTXSID701200818
- SCHEMBL9484332
- MPVVGXNZMOJLQI-QWRGUYRKSA-N
- EN300-1068491
- 155480-51-6
-
- Inchi: 1S/C12H17NO3/c1-16-12(15)8-11(14)10(13)7-9-5-3-2-4-6-9/h2-6,10-11,14H,7-8,13H2,1H3/t10-,11-/m0/s1
- InChI Key: MPVVGXNZMOJLQI-QWRGUYRKSA-N
- SMILES: O[C@@H](CC(=O)OC)[C@H](CC1C=CC=CC=1)N
Computed Properties
- Exact Mass: 223.12084340Da
- Monoisotopic Mass: 223.12084340Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 72.6Ų
methyl (3S,4S)-4-amino-3-hydroxy-5-phenylpentanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1068491-0.05g |
methyl (3S,4S)-4-amino-3-hydroxy-5-phenylpentanoate |
155480-51-6 | 95% | 0.05g |
$563.0 | 2023-10-28 | |
| Enamine | EN300-1068491-0.1g |
methyl (3S,4S)-4-amino-3-hydroxy-5-phenylpentanoate |
155480-51-6 | 95% | 0.1g |
$591.0 | 2023-10-28 | |
| Enamine | EN300-1068491-0.25g |
methyl (3S,4S)-4-amino-3-hydroxy-5-phenylpentanoate |
155480-51-6 | 95% | 0.25g |
$617.0 | 2023-10-28 | |
| Enamine | EN300-1068491-0.5g |
methyl (3S,4S)-4-amino-3-hydroxy-5-phenylpentanoate |
155480-51-6 | 95% | 0.5g |
$645.0 | 2023-10-28 | |
| Enamine | EN300-1068491-1.0g |
methyl (3S,4S)-4-amino-3-hydroxy-5-phenylpentanoate |
155480-51-6 | 1g |
$671.0 | 2023-06-10 | ||
| Enamine | EN300-1068491-2.5g |
methyl (3S,4S)-4-amino-3-hydroxy-5-phenylpentanoate |
155480-51-6 | 95% | 2.5g |
$1315.0 | 2023-10-28 | |
| Enamine | EN300-1068491-5.0g |
methyl (3S,4S)-4-amino-3-hydroxy-5-phenylpentanoate |
155480-51-6 | 5g |
$1945.0 | 2023-06-10 | ||
| Enamine | EN300-1068491-10.0g |
methyl (3S,4S)-4-amino-3-hydroxy-5-phenylpentanoate |
155480-51-6 | 10g |
$2884.0 | 2023-06-10 | ||
| Enamine | EN300-1068491-1g |
methyl (3S,4S)-4-amino-3-hydroxy-5-phenylpentanoate |
155480-51-6 | 95% | 1g |
$671.0 | 2023-10-28 | |
| Enamine | EN300-1068491-5g |
methyl (3S,4S)-4-amino-3-hydroxy-5-phenylpentanoate |
155480-51-6 | 95% | 5g |
$1945.0 | 2023-10-28 |
methyl (3S,4S)-4-amino-3-hydroxy-5-phenylpentanoate Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
Additional information on methyl (3S,4S)-4-amino-3-hydroxy-5-phenylpentanoate
Comprehensive Overview of Methyl (3S,4S)-4-Amino-3-Hydroxy-5-Phenylpentanoate (CAS No. 155480-51-6)
Methyl (3S,4S)-4-amino-3-hydroxy-5-phenylpentanoate (CAS No. 155480-51-6) is a chiral ester compound with significant applications in pharmaceutical synthesis and organic chemistry. Its unique stereochemistry, characterized by the (3S,4S) configuration, makes it a valuable intermediate in the production of bioactive molecules. The compound's structure features an amino group, a hydroxy group, and a phenyl moiety, which contribute to its versatility in asymmetric synthesis and drug development.
In recent years, the demand for chiral building blocks like methyl (3S,4S)-4-amino-3-hydroxy-5-phenylpentanoate has surged due to the growing focus on enantioselective drug design. Researchers and pharmaceutical companies are increasingly exploring its potential in synthesizing protease inhibitors, neurological agents, and anti-inflammatory compounds. The compound's CAS No. 155480-51-6 is frequently searched in academic databases and chemical supplier platforms, reflecting its industrial relevance.
One of the trending topics in organic chemistry is the development of green synthesis methods for chiral intermediates. Methyl (3S,4S)-4-amino-3-hydroxy-5-phenylpentanoate has been studied in the context of catalytic asymmetric hydrogenation and biocatalytic routes, aligning with the global push for sustainable chemistry. Questions like "How to optimize the yield of (3S,4S)-4-amino-3-hydroxy-5-phenylpentanoate derivatives?" or "What are the latest catalytic systems for its synthesis?" are commonly encountered in scientific forums.
The compound's physicochemical properties, such as solubility in polar solvents and stability under mild conditions, further enhance its utility. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and stereochemical integrity. These methods are critical for ensuring compliance with Good Manufacturing Practices (GMP) in pharmaceutical applications.
From a commercial perspective, methyl (3S,4S)-4-amino-3-hydroxy-5-phenylpentanoate is often listed under categories like pharmaceutical intermediates or fine chemicals. Suppliers frequently highlight its high enantiomeric excess (ee) and low impurity profile, which are key selling points for buyers. The compound's CAS No. 155480-51-6 serves as a unique identifier in procurement databases, ensuring accurate sourcing.
In summary, methyl (3S,4S)-4-amino-3-hydroxy-5-phenylpentanoate (CAS No. 155480-51-6) represents a critical chiral synthon with broad applicability in modern organic and medicinal chemistry. Its role in advancing enantioselective synthesis and sustainable drug development continues to attract scientific and industrial interest, making it a compound of enduring relevance.
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